2,5-Bis(benzyloxy)terephthalic Acid (CAS 161433-66-5): A Mechanistic Guide to MOF Ligand Engineering and Pharmaceutical Synthesis
2,5-Bis(benzyloxy)terephthalic Acid (CAS 161433-66-5): A Mechanistic Guide to MOF Ligand Engineering and Pharmaceutical Synthesis
Executive Summary
As a Senior Application Scientist, I frequently encounter the challenge of selecting the precise molecular building blocks required to engineer advanced materials or synthesize complex therapeutics. 2,5-Bis(benzyloxy)terephthalic acid (CAS 161433-66-5) is a highly specialized, sterically hindered dicarboxylic acid. It serves a dual mandate in modern chemistry: it is a structurally directing ligand in the synthesis of 1 [1] and a highly stable, protected intermediate in the synthesis of2 [3].
This whitepaper deconstructs the physicochemical causality behind its use, provides self-validating experimental protocols, and outlines the mechanistic pathways that dictate its behavior in both materials science and drug development.
Chemical Profiling & Structural Causality
The utility of 2,5-bis(benzyloxy)terephthalic acid is entirely dictated by its structural topology. The molecule features a rigid terephthalic acid core flanked by two bulky, flexible benzyloxy groups at the 2 and 5 positions.
The Causality of the Benzyloxy Groups:
-
Steric Partitioning (Materials Science): In MOF synthesis, standard terephthalic acid yields large, open pores. The addition of benzyloxy groups introduces severe steric hindrance. These groups project into the MOF's void spaces, effectively partitioning the pores to enhance size-exclusion selectivity (e.g., separating CO₂ from N₂). Furthermore, the aromatic rings act as hydrophobic shields, repelling water and drastically improving the hydrolytic stability of the metal clusters [2].
-
Robust Protection (Organic Synthesis): Hydroquinone cores are notoriously susceptible to auto-oxidation, rapidly degrading into quinones under basic or aerobic conditions. The benzyloxy groups mask these reactive hydroxyls. They are uniquely chosen because they withstand harsh basic conditions (e.g., saponification) but can be cleanly removed later via palladium-catalyzed hydrogenolysis under mild, neutral conditions.
Quantitative Data Summary
| Parameter | Value / Description |
| Chemical Name | 2,5-Bis(benzyloxy)terephthalic acid |
| CAS Number | 161433-66-5 |
| Molecular Formula | C₂₂H₁₈O₆ |
| Molecular Weight | 378.38 g/mol |
| Primary Application 1 | Sterically-tuned MOF Ligand |
| Primary Application 2 | Pharmaceutical Intermediate (KI-6) |
| Benzylation Yield (KI-0) | 99.8% (Scale: 200g starting material) |
| UPLC-MS Validation | rt = 1.36 min, peak area >95% (Acidic method) |
Application 1: Ligand Engineering in Metal-Organic Frameworks
As detailed by 3 [2], the carboxylate groups of this compound drive the primary coordination with metal nodes, while the bulky benzyloxy groups dictate the MOF's ultimate topology.
Experimental Protocol: Solvothermal MOF Synthesis
This protocol is designed as a self-validating system. The transition from a clear solution to a crystalline suspension confirms initial coordination, while post-synthesis TGA validates solvent evacuation.
-
Precursor Dissolution: Dissolve 0.5 mmol of 2,5-bis(benzyloxy)terephthalic acid and 0.5 mmol of a metal salt (e.g., Zn(NO₃)₂·6H₂O) in 15 mL of N,N-dimethylformamide (DMF) in a 20 mL Teflon-lined stainless steel autoclave.
-
Solvothermal Assembly: Seal the autoclave and heat isothermally at 120°C for 72 hours. Causality: The slow, controlled heating allows for the reversible breaking and reforming of coordination bonds, ensuring the thermodynamically favored crystalline MOF is formed rather than an amorphous kinetic precipitate.
-
Cooling & Harvesting: Cool to room temperature at a rate of 5°C/hour. Filter the resulting crystals and wash extensively with DMF (3 × 10 mL) and Methanol (3 × 10 mL) to remove unreacted ligand.
-
Self-Validation (Activation): Subject the crystals to Thermogravimetric Analysis (TGA). A sharp weight loss plateau between 100°C and 150°C confirms the successful evacuation of guest solvent molecules from the sterically hindered pores without framework collapse.
Figure 1: Solvothermal self-assembly of MOFs using 2,5-Bis(benzyloxy)terephthalic acid as a bulky ligand.
Application 2: Precursor in Hydroquinone-Derivative Therapeutics
In pharmaceutical development, this compound (designated as intermediate KI-6) is heavily utilized to synthesize hydroquinone derivatives targeting autoimmune, vascular, and neurodegenerative diseases, as established in the patent 2 [3].
Experimental Protocol: Synthesis of KI-6
This protocol utilizes a robust protection-deprotection strategy. The self-validation relies on UPLC-MS to confirm the complete masking of the highly reactive hydroxyl groups before moving to the saponification stage.
Step 1: Benzylation (Formation of KI-0)
-
Preparation: Suspend diethyl 2,5-dihydroxyterephthalate (200.0 g, 0.79 mol) in DMF (800.0 mL). Add Potassium carbonate (325 mesh; 326.1 g, 2.4 mol) portion-wise at ambient temperature over 15 minutes.
-
Addition: Dropwise add Benzyl bromide (280.0 mL, 2.4 mol) over 30 minutes. Causality: The dropwise addition prevents dangerous exothermic spikes and limits poly-alkylation side reactions.
-
Reaction: Heat the mixture at 100°C for 2 hours. A thick cream-colored precipitate will form.
-
Quenching & Validation: Cool to ambient temperature and quench with saturated aqueous NH₄Cl (2 L). Filter, wash with NH₄Cl, suspend in ethanol, and dry in a vacuum oven.
-
Self-Validation: Perform UPLC-MS (acidic method). A retention time (rt) of 1.36 min with a peak area >95% confirms the quantitative yield (approx. 341.0 g, 99.8%) of diethyl 2,5-bis(benzyloxy)terephthalate (KI-0) [3].
-
Step 2: Saponification (Formation of KI-6)
-
Hydrolysis: Rapidly add a solution of Potassium hydroxide (14.2 g, 0.25 mol) in water (200.0 mL) to a solution of the KI-0 intermediate (100 g, 0.23 mol) dissolved in 1,4-dioxane (1 L).
-
Stirring: Stir the mixture overnight at ambient temperature. Causality: The benzyloxy groups are entirely inert to these basic conditions, allowing the selective hydrolysis of the ethyl esters into the target dicarboxylic acid.
-
Isolation: Remove the solvent in vacuo to yield the target 2,5-bis(benzyloxy)terephthalic acid (KI-6) as a stable white solid, ready for downstream amidation.
Figure 2: Synthetic workflow for KI-6 via benzylation and saponification.
References
- MedChemExpress. "2,5-Bis(benzyloxy)terephthalic acid | Metal-organic Framework".
- BenchChem. "2,5-Bis(benzyloxy)terephthalic Acid".
- Google Patents. "WO2021180655A1 - 2,5- or 2,6-disubstituted hydroquinone derivatives with at least one carboxy, sulfo or amido group useful as medicaments".
